Cas no 2580198-12-3 (methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2580198-12-3
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 5660365
• PubChem ID: 165890657
• Update Time: 2025-05-19

methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate
• EN300-27728803
• 2580198-12-3

• Inchi： 1S/C9H9N5O2/c1-16-9(15)6-5-12-14(8(6)10)7-3-2-4-11-13-7/h2-5H,10H2,1H3
• InChI Key： ZFRUMIIYGNVVDU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C2=CC=CN=N2)C=1N)=O

Computed Properties

• Exact Mass: 219.07562455g/mol
• Monoisotopic Mass: 219.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate (CAS: 2580198-12-3)

Methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate (CAS: 2580198-12-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer applications. This research brief aims to summarize the latest findings related to this compound and its derivatives, providing insights into its therapeutic potential and mechanistic underpinnings.

The compound's unique structure, featuring a pyrazole core linked to a pyridazine ring, offers a promising platform for the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate exhibits selective inhibitory activity against specific kinases, making it a valuable candidate for further optimization and preclinical evaluation.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that enable the production of high-purity material for biological testing. Researchers have reported improved yields and reduced reaction times through the use of microwave-assisted synthesis and catalytic methods. These advancements have facilitated the exploration of structure-activity relationships (SAR) and the identification of key functional groups that enhance binding affinity and selectivity for target kinases.

In vitro studies have revealed that methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate and its derivatives exhibit potent antiproliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic investigations suggest that these compounds induce cell cycle arrest and apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, some derivatives have shown promising activity in animal models, with favorable pharmacokinetic profiles and minimal toxicity.

Beyond its anticancer potential, recent studies have also explored the application of this compound in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of autoimmune diseases, where it has demonstrated the ability to suppress pro-inflammatory cytokine production. Furthermore, preliminary data suggest that it may have utility in the treatment of neurodegenerative disorders by targeting pathways involved in oxidative stress and neuroinflammation.

In conclusion, methyl 5-amino-1-(pyridazin-3-yl)-1H-pyrazole-4-carboxylate represents a promising scaffold for the development of novel therapeutics with diverse applications. Ongoing research is focused on optimizing its pharmacological properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline. The compound's versatility and potential for structural modification make it a valuable tool for addressing unmet medical needs in oncology, inflammation, and beyond.